Cas no 71525-51-4 (4-Oxoundecanal)

• Product Name: 4-Oxoundecanal
• CAS No: 71525-51-4
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 2799985
• PubChem ID: 13193464
• Update Time: 2025-04-21

4-Oxoundecanal Chemical and Physical Properties

Names and Identifiers

• 71525-51-4
• DTXSID90526224
• 4-oxoundecylaldehyde
• undecane-8,11-dione
• DTXCID30477029
• NSQZVZHHNMCTLW-UHFFFAOYSA-N
• SCHEMBL7194604
• 4-oxo-undecanal
• 4-Oxoundecanal

• Inchi： 1S/C11H20O2/c1-2-3-4-5-6-8-11(13)9-7-10-12/h10H,2-9H2,1H3
• InChI Key： NSQZVZHHNMCTLW-UHFFFAOYSA-N
• SMILES： O=C(CCC=O)CCCCCCC

Computed Properties

• Exact Mass: 184.146329876Da
• Monoisotopic Mass: 184.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų